5-chloro-1,3-benzoxazole-2-thiol

• IUPAC Name: 5-chloro-1,3-benzoxazole-2-thiol
• InChI: InChI=1S/C7H4ClNOS/c8-4-1-2-6-5(3-4)9-7(11)10-6/h1-3H,(H,9,11)
• InChI Key: BOBIZYYFYLLRAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)N=C(O2)S
• Molecular Formula: C7H4ClNOS
• Molecular Weight: 185.63 g/mol

Description

The compound with the identifier “5-chloro-1,3-benzoxazole-2-thiol” is known for its significant role in various chemical and industrial applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 5-chloro-1,3-benzoxazole-2-thiol involves several synthetic routes. One common method includes the use of specific catalysts and reaction conditions to achieve the desired product. For instance, the use of manganese catalysts and magnesium metal in a mechanical grinding method can facilitate the C-H alkylation reaction .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes steps such as purification and quality control to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

5-chloro-1,3-benzoxazole-2-thiol undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The conditions for these reactions vary depending on the desired outcome, such as temperature, pressure, and solvent used.

Major Products

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation reactions may produce oxides, while reduction reactions may yield reduced forms of the compound.

Scientific Research Applications

5-chloro-1,3-benzoxazole-2-thiol has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activities and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic effects and use in drug development.

Industry: Utilized in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of 5-chloro-1,3-benzoxazole-2-thiol involves its interaction with specific molecular targets and pathways. This compound exerts its effects by binding to certain receptors or enzymes, leading to a cascade of biochemical reactions. The exact molecular targets and pathways involved depend on the specific application and context of use.